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Compound of Interest |

2-Bromo-4-methoxy-5-
Compound Name:

methylaniline
CAS No.: 328400-86-8
Cat. No.: B2829804

Get Quote

In the landscape of synthetic organic chemistry and drug discovery, the precise architecture of

a molecule is paramount. Substituted anilines, such as the brominated and methoxylated
methylanilines, represent a critical class of building blocks. Their utility stems from the versatile
reactivity of the amine and the strategic placement of functional groups on the aromatic ring,
which can direct further chemical modifications. This guide is intended to provide a
comprehensive technical overview of 2-Bromo-4-methoxy-5-methylaniline and its closely
related isomers. We will delve into their identification, synthesis, properties, and applications,
with a focus on the practical insights necessary for laboratory and developmental work. The
information presented herein is curated from established chemical and safety databases to
ensure accuracy and reliability for the discerning researcher.

Compound Identification and Isomeric Clarification

A precise understanding of the chemical structure is fundamental. The name "2-Bromo-4-
methoxy-5-methylaniline" specifies a distinct substitution pattern on the aniline ring. However,
it is crucial to recognize that slight variations in nomenclature can refer to different isomers,
each with its own unique Chemical Abstracts Service (CAS) number. Below is a clarification of
the target compound and its relevant isomers identified from chemical databases.
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e 2-Bromo-5-methoxy-4-methylaniline: This isomer is often indexed and is a close structural
relative.

o CAS Number: 532440-88-3[1][2]

e 4-Bromo-2-methoxy-5-methylaniline: Another key isomer with a different substitution pattern.
o CAS Number: 873980-68-8[3]

e 2-Bromo-4-methoxyaniline: A related compound lacking the methyl group.
o CAS Number: 32338-02-6[4][5]

For the purpose of this guide, we will focus on the properties and synthesis relevant to this
class of compounds, with specific data provided for the identified isomers where available.

Physicochemical Properties

The physical and chemical properties of these aniline derivatives are critical for their handling,
storage, and application in synthesis. The following table summarizes key data for the specified
iIsomers.
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2-Bromo-5- 4-Bromo-2-
2-Bromo-4-
Property methoxy-4- methoxy-5- .
. . methoxyaniline
methylaniline methylaniline
CAS Number 532440-88-3[1][2] 873980-68-8[3] 32338-02-6[4][5]

Molecular Formula

CsH10BrNO[1]

CsH10BrNOJ[3]

C7HsBrNO[4][5]

Molecular Weight 216.08 g/mol [1] 216.08 g/mol [3] 202.05 g/mol [4][5]
) o Information not Information not
Purity/Specification ) ) >98.0%[6]
available available
Information not Information not Brown-yellow
Appearance . .
available available powder[6][7]
N ) Information not Information not 265.1+20.0 °C at 760
Boiling Point ) )
available available mmHg[6]
) Information not Information not
Density ] ] 1.5+0.1 g/cm3[6]
available available
N NC1=CC(C)=C(Br)C=  BrC1=C(N)C=CC(=C1
SMILES Code Not specified

C10C[3]

)OC[5]

Synthesis Protocols: A Generalized Approach

The synthesis of bromo-methoxy-methylanilines typically involves electrophilic aromatic

substitution on a substituted aniline or anisole precursor. A common and effective method is the

direct bromination of the corresponding methoxy-methylaniline. The reaction conditions, such

as temperature and the choice of solvent and brominating agent, are critical for achieving high

yields and regioselectivity.[8]

Conceptual Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of a bromo-methoxy-

methylaniline derivative.
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Synthesis of Bromo-Methoxy-Methylaniline

Starting Material: Brominating Agent: Solvent:
4-Methoxy-3-methylaniline N-Bromosuccinimide (NBS) Dichloromethane (DCM)

Work-up:
Aqueous Na2S203 wash
(Extraction with DCM)

Purification:
Column Chromatography

i
>
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Drug Discovery Pipeline

Building Block:
2-Bromo-4-methoxy-5-methylaniline

Cross-coupling reactions

Lead Generation:
Synthesis of Compound Libraries

Screening
Lead Optimization:
Structure-Activity Relationship (SAR) Studies
Identify candidate

Preclinical Development:
In vitro and in vivo testing

afety & Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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